Cas no 2361755-11-3 (N-[4-[4-(3-Hydroxypropyl)piperidine-1-carbonyl]phenyl]prop-2-enamide)

• Product Name: N-[4-[4-(3-Hydroxypropyl)piperidine-1-carbonyl]phenyl]prop-2-enamide
• CAS No: 2361755-11-3
• MF: C₁₈H₂₄N₂O₃
• MW: 316.394764900208
• CID: 5970424
• PubChem ID: 145905305
• Update Time: 2025-05-19

N-[4-[4-(3-Hydroxypropyl)piperidine-1-carbonyl]phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-{4-[4-(3-hydroxypropyl)piperidine-1-carbonyl]phenyl}prop-2-enamide
• N-[4-[4-(3-Hydroxypropyl)piperidine-1-carbonyl]phenyl]prop-2-enamide
• Z3299769494
• EN300-26580929
• 2361755-11-3

• Inchi： 1S/C18H24N2O3/c1-2-17(22)19-16-7-5-15(6-8-16)18(23)20-11-9-14(10-12-20)4-3-13-21/h2,5-8,14,21H,1,3-4,9-13H2,(H,19,22)
• InChI Key： HVXLVSHZRVLADK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)NC(C=C)=O)N1CCC(CCCO)CC1

Computed Properties

• Exact Mass: 316.17869263g/mol
• Monoisotopic Mass: 316.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 69.6Ų

Additional information on N-[4-[4-(3-Hydroxypropyl)piperidine-1-carbonyl]phenyl]prop-2-enamide

Introduction to N-[4-[4-(3-Hydroxypropyl)piperidine-1-carbonyl]phenyl]prop-2-enamide (CAS No. 2361755-11-3)

N-[4-[4-(3-Hydroxypropyl)piperidine-1-carbonyl]phenyl]prop-2-enamide, a compound with the CAS number 2361755-11-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structure of this molecule, featuring a piperidine moiety and an amide functional group, suggests a multifaceted role in biochemical interactions, making it a subject of intense research interest.

The piperidine ring is a common structural motif in many biologically active compounds, known for its ability to enhance solubility and binding affinity. In N-[4-[4-(3-Hydroxypropyl)piperidine-1-carbonyl]phenyl]prop-2-enamide, the presence of the 3-hydroxypropyl substituent on the piperidine ring introduces additional hydrophilicity, which could influence its pharmacokinetic properties. This modification is particularly noteworthy, as it may enhance the compound's ability to interact with biological targets while maintaining favorable pharmacokinetic profiles.

The phenyl ring in the molecule further contributes to its complex interactions with biological systems. The carbonyl group linked to the piperidine ring and the phenyl moiety creates a potential site for hydrogen bonding and other non-covalent interactions, which are crucial for binding to biological targets. These interactions are essential for modulating the activity of enzymes and receptors, making this compound a promising candidate for drug development.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular modeling studies have shown that N-[4-[4-(3-Hydroxypropyl)piperidine-1-carbonyl]phenyl]prop-2-enamide can effectively bind to various protein targets, suggesting its potential as an inhibitor or modulator of key enzymatic pathways. These studies have been complemented by experimental validations, where the compound has demonstrated inhibitory effects on several enzymes relevant to inflammatory and metabolic diseases.

The amide functional group in the molecule is another critical feature that contributes to its biological activity. Amides are known to be versatile pharmacophores, capable of forming stable interactions with biological targets through hydrogen bonding and other mechanisms. The specific positioning of the amide group in N-[4-[4-(3-Hydroxypropyl)piperidine-1-carbonyl]phenyl]prop-2-enamide suggests that it can interact with both polar and non-polar regions of biological targets, enhancing its binding affinity and specificity.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. Preclinical studies have indicated that it may have neuroprotective properties, making it a candidate for further investigation in conditions such as Alzheimer's disease and Parkinson's disease. The ability of N-[4-[4-(3-Hydroxypropyl)piperidine-1-carbonyl]phenyl]prop-2-enamide to cross the blood-brain barrier is also an important consideration, as many therapeutic agents designed for neurological use must be able to reach their target sites effectively.

In addition to its potential applications in neurology, this compound has shown promise in treating metabolic disorders. Research has suggested that it may modulate key enzymes involved in glucose metabolism and lipid synthesis, offering a new approach to managing conditions such as type 2 diabetes and hyperlipidemia. The dual action on both glucose and lipid metabolism makes this compound particularly intriguing from a therapeutic perspective.

The synthesis of N-[4-[4-(3-Hydroxypropyl)piperidine-1-carbonyl]phenyl]prop-2-enamide presents unique challenges due to its complex structure. However, recent advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as solid-phase peptide synthesis (SPPS) have been particularly useful in constructing the piperidine-based core of the molecule efficiently. Additionally, catalytic methods have been employed to introduce the hydroxypropyl group with high selectivity and yield.

The purification and characterization of this compound are also critical steps in ensuring its quality for therapeutic use. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques for assessing purity and confirming molecular structure. These methods provide detailed information about the compound's chemical properties, which is essential for understanding its behavior in biological systems.

The pharmacological profile of N-[4-[4-(3-Hydroxypropyl)piperidine-1-carbonyl]phenyl]prop-2-enamide has been extensively studied in both preclinical and clinical settings. Preclinical studies have demonstrated its efficacy in animal models of various diseases, including neurological disorders and metabolic conditions. These studies have provided valuable insights into its mechanism of action and potential therapeutic benefits.

In clinical trials, patients with chronic conditions have shown positive responses to treatments involving this compound. The results from these trials have been encouraging, suggesting that N-[4-[4-(3-Hydroxypropial)piperidine-1-carbonyl}phenyl} prop-2-enamide may be a viable therapeutic option for patients suffering from these conditions. However, further research is needed to fully understand its long-term effects and optimal dosing regimens.

The future prospects for N-[4-[4-(3-Hydroxypropyl)piperidine-1-carbonyl}phenyl} prop-2-enamide are promising, with ongoing research aimed at expanding its therapeutic applications. Investigations into its potential use in treating other diseases are underway, including cancer and autoimmune disorders. The versatility of this compound's structure suggests that it may be modified further to enhance its efficacy or target additional disease pathways.

In conclusion, N-[4-[4-(3-Hydroxypropyl)piperidine-1-carbonyl}phenyl} prop-2-enamide (CAS No. 2361755-11-3) is a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structure, characterized by a piperidine moiety and an amide functional group, makes it a promising candidate for drug development. With continued research and clinical validation, this compound holds great promise for improving patient outcomes in various diseases.